1,9-Nonane-2,2,3,3,4,4,5,5,6,6,7,7,8,8-d14-diol
Overview
Description
1,9-Nonane-2,2,3,3,4,4,5,5,6,6,7,7,8,8-d14-diol is an organic compound commonly used in scientific research. This compound is a diol, meaning it contains two hydroxyl groups. It is a colorless, odorless, and hygroscopic solid that is soluble in methanol, ethanol, and water. 1,9-Nonane-2,2,3,3,4,4,5,5,6,6,7,7,8,8-d14-diol is an important compound in scientific research due to its wide range of applications and its ability to form hydrogen bonds with other molecules.
Scientific Research Applications
1,9-Nonane-2,2,3,3,4,4,5,5,6,6,7,7,8,8-d14-diol is widely used in scientific research due to its wide range of applications. It has been used in the synthesis of a variety of organic compounds, including polymers, surfactants, and pharmaceuticals. It has also been used in the synthesis of organic catalysts, and in the study of the structure and properties of organic compounds. Additionally, 1,9-nonane-2,2,3,3,4,4,5,5,6,6,7,7,8,8-d14-diol has been used in the study of molecular recognition, in the study of enzyme-catalyzed reactions, and in the study of the structure and function of biomolecules.
Mechanism Of Action
1,9-Nonane-2,2,3,3,4,4,5,5,6,6,7,7,8,8-d14-diol is an important compound in scientific research due to its ability to form hydrogen bonds with other molecules. Hydrogen bonds are formed when a hydrogen atom is covalently bonded to an electronegative atom, such as oxygen or nitrogen. This type of bond is relatively weak, but it is strong enough to form a stable bond between two molecules. 1,9-nonane-2,2,3,3,4,4,5,5,6,6,7,7,8,8-d14-diol is able to form hydrogen bonds with other molecules due to its two hydroxyl groups. These groups are able to form hydrogen bonds with other molecules, which can be used to stabilize the structure of a molecule or to catalyze a reaction.
Biochemical and Physiological Effects
1,9-Nonane-2,2,3,3,4,4,5,5,6,6,7,7,8,8-d14-diol is an important compound in scientific research due to its ability to interact with biological molecules. It has been used in the study of the structure and function of proteins, enzymes, and other biomolecules. Additionally, 1,9-nonane-2,2,3,3,4,4,5,5,6,6,7,7,8,8-d14-diol has been used in the study of the biochemical and physiological effects of drugs. It has been used to study the effects of drugs on the nervous system, the cardiovascular system, and the immune system.
Advantages And Limitations For Lab Experiments
1,9-Nonane-2,2,3,3,4,4,5,5,6,6,7,7,8,8-d14-diol is a valuable compound in scientific research due to its wide range of applications. It is relatively stable, non-
Synthesis Methods
1,9-Nonane-2,2,3,3,4,4,5,5,6,6,7,7,8,8-d14-diol can be synthesized in a variety of ways. One common method is the reaction of 1,9-nonanediol with di-tert-butyl dicarbonate. This reaction results in the formation of the desired product, 1,9-nonane-2,2,3,3,4,4,5,5,6,6,7,7,8,8-d14-diol. Other methods of synthesis include the reaction of 1,9-nonanediol with di-tert-butyl dichloroformate, the reaction of 1,9-nonanediol with di-tert-butyl dithiophosphate, and the reaction of 1,9-nonanediol with di-tert-butyl dithiocarbonate.
properties
IUPAC Name |
2,2,3,3,4,4,5,5,6,6,7,7,8,8-tetradecadeuteriononane-1,9-diol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H20O2/c10-8-6-4-2-1-3-5-7-9-11/h10-11H,1-9H2/i1D2,2D2,3D2,4D2,5D2,6D2,7D2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ALVZNPYWJMLXKV-ODSOAMBASA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCCCO)CCCCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])(CO)C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,9-Nonane-2,2,3,3,4,4,5,5,6,6,7,7,8,8-d14-diol | |
CAS RN |
1219805-89-6 |
Source
|
| Record name | ||
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1219805-89-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
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